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An In-Depth Technical Guide to the Health and Safety Hazards of Platinum(II) Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety hazards associated

with platinum(II) chloride (PtCl₂). It is intended to serve as a critical resource for laboratory

personnel and professionals involved in the handling and development of platinum-containing

compounds. This document outlines the toxicological properties, safe handling procedures, and

experimental protocols for hazard assessment, and visualizes key toxicological pathways and

workflows.

Executive Summary
Platinum(II) chloride is a corrosive and sensitizing inorganic compound that presents

significant health risks upon exposure. It can cause severe skin burns, eye damage, and

respiratory irritation.[1] A primary concern is its potential to act as a sensitizer, leading to

allergic reactions of the skin and respiratory system upon repeated exposure.[1][2][3][4] While

not as extensively studied as platinum-based chemotherapeutic agents like cisplatin, the

inherent toxicity of the platinum ion and its chloride ligands necessitates stringent safety

protocols. Understanding the toxicology and safe handling of platinum(II) chloride is

paramount to mitigate occupational health risks.
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The toxicity of platinum(II) chloride is multifaceted, affecting various routes of exposure. The

primary hazards are its corrosive nature and its ability to induce sensitization.[1][2]

Acute Toxicity
Platinum(II) chloride exhibits moderate acute toxicity upon ingestion. The oral LD50 in rats

has been reported to be 3423 mg/kg.[1][4] Inhalation of dusts can cause severe respiratory

tract irritation, leading to symptoms such as coughing, sneezing, and shortness of breath.[5][6]

Skin and Eye Irritation/Corrosion
Direct contact with platinum(II) chloride can cause severe skin burns and serious eye

damage.[1][2] It is classified as a corrosive substance, capable of causing irreversible damage

to tissues upon contact.[2]

Sensitization
A significant hazard of platinum(II) chloride is its potential to cause sensitization by both skin

contact and inhalation.[2][3][4] Repeated exposure can lead to the development of allergic

contact dermatitis and occupational asthma, a condition known as "platinosis".[2][7] Symptoms

of platinosis can include rhinitis, conjunctivitis, asthma, and urticaria (hives).[8]

Quantitative Toxicological Data
The following tables summarize the available quantitative data on the toxicity of platinum(II)
chloride.
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Endpoint Species Route Value Reference

Acute Oral LD50 Rat Oral 3423 mg/kg [1][4]

Human Exposure

Limits for Soluble

Platinum Salts

(as Pt)

OSHA PEL (8-hr

TWA)
Human Inhalation 0.002 mg/m³ [8][9]

NIOSH REL (10-

hr TWA)
Human Inhalation 0.002 mg/m³ [9]

ACGIH TLV (8-hr

TWA)
Human Inhalation 0.002 mg/m³ [8][9]

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended

Exposure Limit, TLV: Threshold Limit Value.

Mechanisms of Toxicity and Signaling Pathways
While the specific molecular mechanisms of platinum(II) chloride toxicity are not as

extensively elucidated as those for platinum-based anticancer drugs, it is understood that its

toxicity stems from the reactivity of the platinum ion.

Cellular Uptake
Platinum compounds can enter cells through various mechanisms, including passive diffusion

and active transport. The copper transporter 1 (CTR1) has been identified as a key mediator of

uptake for some platinum drugs.[10] Once inside the cell, the lower intracellular chloride

concentration can lead to the aquation of the platinum complex, making it more reactive.
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Caption: Cellular uptake and activation of Platinum(II) Chloride.

Oxidative Stress and Apoptosis
Inorganic platinum compounds are known to induce oxidative stress by generating reactive

oxygen species (ROS). This can lead to damage of cellular components, including lipids,

proteins, and DNA. The resulting cellular stress can trigger apoptotic pathways, leading to

programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156199?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

